4-(2,5-dioxopyrrolidin-1-yl)-N-(4-nitrophenyl)butanamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-nitrophenyl)butanamide
• InChI: InChI=1S/C14H15N3O5/c18-12(2-1-9-16-13(19)7-8-14(16)20)15-10-3-5-11(6-4-10)17(21)22/h3-6H,1-2,7-9H2,(H,15,18)
• InChI Key: WVLCGSKJJRKXHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCCC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H15N3O5
• Molecular Weight: 305.29 g/mol

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-nitrophenyl)butanamide is a chemical compound with a complex structure that includes a pyrrolidinyl ring and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-nitrophenyl)butanamide typically involves the reaction of 4-nitroaniline with succinic anhydride to form an intermediate, which is then reacted with pyrrolidin-2,5-dione under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-nitrophenyl)butanamide undergoes various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group under specific conditions.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrophenyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and catalytic hydrogenation are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products Formed

Oxidation: Nitro derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted products depending on the nucleophile used.

Scientific Research Applications

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-nitrophenyl)butanamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-nitrophenyl)butanamide involves its interaction with specific molecular targets and pathways. The nitrophenyl group can interact with enzymes and receptors, leading to various biological effects. The compound’s ability to undergo redox reactions also plays a role in its mechanism of action, influencing cellular processes and signaling pathways.

Comparison with Similar Compounds

Similar Compounds

4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-aminophenyl)butanamide: Similar structure but with an amino group instead of a nitro group.

4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-methylphenyl)butanamide: Similar structure but with a methyl group instead of a nitro group.

Uniqueness

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-nitrophenyl)butanamide is unique due to the presence of the nitrophenyl group, which imparts distinct chemical reactivity and potential biological activity. This makes it a valuable compound for research and industrial applications.